4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C22H22ClN3O2
• Molecular Weight: 395.9 g/mol
• IUPAC Name: 4-chloro-2-methyl-N-[4-(4-methylbenzoyl)phenyl]-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H22ClN3O2/c1-4-5-18-19(23)20(26(3)25-18)22(28)24-17-12-10-16(11-13-17)21(27)15-8-6-14(2)7-9-15/h6-13H,4-5H2,1-3H3,(H,24,28)
• InChI Key: MQXPNGDUUYATTF-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C)C

Description

4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide, also known as CPPC, is a synthetic compound that has been of interest to researchers due to its potential therapeutic properties. CPPC is a pyrazole-based compound that has been shown to have anti-inflammatory and analgesic effects in preclinical studies.

Mechanism of Action

The exact mechanism of action of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide is not fully understood. However, it is believed to act through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting COX-2, 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide has been shown to have anti-inflammatory and analgesic effects in preclinical models. It has also been shown to inhibit the growth of cancer cells in vitro. However, the exact biochemical and physiological effects of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide in lab experiments is its potential therapeutic properties. 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide has been shown to have anti-inflammatory and analgesic effects in preclinical models, which makes it a promising candidate for further study. However, one limitation of using 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide is its low yield in the synthesis method. This can make it difficult to obtain large quantities of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide for use in experiments.

Future Directions

There are several future directions for the study of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide. One direction is to further investigate its potential therapeutic properties in animal models of arthritis and neuropathic pain. Another direction is to study its potential use in treating cancer in animal models. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide.

Synthesis Methods

The synthesis of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide involves the reaction of 4-chloro-1-methylpyrazole-5-carboxylic acid with 4-(4-methylbenzoyl)phenylhydrazine and 1-bromo-3-propyl-2,2-dimethylpropan-1-one in the presence of triethylamine and acetic anhydride. The reaction proceeds through the formation of an intermediate, which is then converted to 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide through a series of steps. The yield of 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide obtained through this method is approximately 50%.

Scientific Research Applications

4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide has been studied extensively in preclinical models for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis and neuropathic pain. 4-chloro-1-methyl-N-[4-(4-methylbenzoyl)phenyl]-3-propyl-1H-pyrazole-5-carboxamide has also been studied for its potential use in treating cancer, as it has been shown to inhibit the growth of cancer cells in vitro.